The presence of a carboxylic acid group (COOH) and a methoxy group (OCH3) makes DMPMBA a potential building block for more complex organic molecules. Carboxylic acids are common precursors in organic synthesis, and methoxy groups can be used as protecting groups or to modulate the electronic properties of a molecule [].
Aromatic carboxylic acids like DMPMBA can be used as components in the design of new functional materials. For instance, they can be incorporated into polymers or metal-organic frameworks (MOFs) []. These materials have potential applications in areas like catalysis, gas storage, and drug delivery.
Molecules with both carboxylic acid and methoxy functionalities are sometimes found in bioactive natural products []. Therefore, DMPMBA could be a starting point for the development of new drugs, although further research would be needed to explore this possibility.